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Introduction
Pentaerythrityl Tetrastearate (PETS) is a high-performance, multifunctional ester-based

lubricant additive known for its exceptional thermal stability and lubricity.[1][2] Synthesized from

pentaerythritol and stearic acid, PETS is a non-ionic compound that serves as an effective anti-

wear agent and friction modifier in a variety of lubricant formulations.[2][3][4] Its primary

mechanism of action involves the formation of a protective film on metal surfaces, which

significantly reduces friction and minimizes wear, thereby extending the operational life of

machinery.[1][3] These characteristics make it a valuable component in industrial lubricants,

metalworking fluids, and greases.[4][5] This document provides detailed application notes,

quantitative performance data for representative pentaerythritol esters, and standardized

experimental protocols for evaluating lubricants containing PETS.

Key Properties and Applications
Pentaerythritol Tetrastearate is a white, waxy solid with a high melting point and low volatility.[4]

Its key properties include excellent thermal and oxidative stability, superior lubricity, and

effective anti-wear characteristics.[1][3][4][5]

Primary Applications:

Industrial Gear Oils: Improves load-carrying capacity and reduces wear in gear systems.
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Metalworking Fluids: Acts as a lubricant and anti-wear agent in cutting, grinding, and forming

operations.[1][3]

Greases: Enhances the thermal stability and lubricating performance of greases.

Engine Oils: Can be used to improve fuel efficiency and reduce wear in engine components.

Polymer Processing: Functions as an internal and external lubricant in the processing of

various polymers.[2]

Performance Data of a Representative
Pentaerythritol Ester Blend
While specific tribological data for lubricants formulated solely with Pentaerythritol Tetrastearate

is not readily available in the public domain, the following data from a study on a representative

pentaerythritol ester (PE) blend provides valuable insights into its performance. The study

evaluated a blend of 75 vol.% vegetable oil-based pentaerythritol ester and 25 vol.% SAE30

(designated as PE 75).[1]

Table 1: Tribological Performance of a Pentaerythritol Ester Blend (PE 75) Compared to Base

Oils[1]

Lubricant Load (N)
Sliding Speed
(m/s)

Coefficient of
Friction (COF)

Specific Wear
Rate (SWR) (x
10⁻⁵ mm³/Nm)

SAE 30 40 1.5 0.12 1.8

SAE 30 80 2.5 0.14 2.5

Pure PE 40 1.5 0.10 1.5

Pure PE 80 2.5 0.11 2.0

PE 75 40 1.5 0.08 1.2

PE 75 80 2.5 0.09 1.6

Data sourced from a study on a vegetable oil-based pentaerythritol ester blend.[1]
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Experimental Protocols for Lubricant Evaluation
To evaluate the performance of lubricants containing Pentaerythritol Tetrastearate,

standardized tribological tests are employed. The Four-Ball Wear Test is a widely used method

to determine the anti-wear properties of lubricating fluids.[6][7]

Four-Ball Wear Test (ASTM D4172)
Objective: To determine the wear preventive characteristics of a lubricant.

Apparatus: Four-Ball Wear Tester. This apparatus consists of three stationary steel balls held in

a cup and a fourth steel ball that rotates against them.[6][8]

Materials:

Test Lubricant (with and without PETS additive)

Standard ½-inch (12.7 mm) diameter steel balls

Solvents for cleaning (e.g., heptane, isopropanol)

Procedure:

Cleaning: Thoroughly clean the steel balls and the test cup with appropriate solvents to

remove any contaminants.

Assembly: Place three clean steel balls into the test cup and clamp them securely.

Lubricant Addition: Fill the test cup with the lubricant sample to a level that covers the three

stationary balls.

Fourth Ball Installation: Secure the fourth steel ball in the chuck of the test machine.

Test Conditions:

Load: Apply a specified load, typically 40 kgf (392 N).

Speed: Set the rotational speed, commonly 1200 rpm.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://engineering.purdue.edu/METL/assets/quadcharts/rama_quad.pdf
https://koehlerinstrument.com/wp-content/uploads/2021/12/Applications-of-the-Four-Ball-Test-Methods-and-Comparison-with-Other-Tests-for-Friction-and-Wear-in-Lubricants.pdf
https://engineering.purdue.edu/METL/assets/quadcharts/rama_quad.pdf
https://precisionlubrication.com/articles/4-ball-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature: Maintain a constant temperature, usually 75°C (167°F).

Duration: Run the test for a standard duration, typically 60 minutes.

Execution: Start the motor to rotate the top ball against the three stationary balls under the

specified conditions.

Post-Test Analysis:

After the test duration, stop the machine and disassemble the test cup.

Carefully remove the three stationary balls and clean them.

Measure the diameter of the wear scars on each of the three stationary balls using a

calibrated microscope.

Reporting: Calculate the average wear scar diameter. A smaller average wear scar diameter

indicates better anti-wear properties of the lubricant.[6]

Pin-on-Disc Test (ASTM G99)
Objective: To evaluate the friction and wear characteristics of a lubricant under sliding contact.

Apparatus: Pin-on-Disc Tribometer. This consists of a stationary pin that is in contact with a

rotating disc.[1]

Materials:

Test Lubricant

Pin and Disc specimens of specified materials (e.g., steel pin, cast iron disc)

Solvents for cleaning

Procedure:

Preparation: Clean the pin and disc specimens with solvents.

Assembly: Mount the disc on the rotating stage and fix the pin in the holder.
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Lubrication: Apply the test lubricant to the surface of the disc.

Test Parameters:

Load: Apply a specific normal load on the pin.

Sliding Speed: Set the rotational speed of the disc to achieve the desired sliding velocity.

Duration/Distance: Set the total sliding distance or test duration.

Execution: Start the rotation of the disc. The friction force is continuously measured by a load

cell.

Data Acquisition: Record the friction force and normal load throughout the test to calculate

the coefficient of friction.

Post-Test Analysis:

After the test, measure the wear on both the pin and the disc. This can be done by

measuring the wear scar dimensions or by calculating the volume of material lost using

profilometry.

Calculate the specific wear rate.

Visualizations
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Caption: Experimental workflow for evaluating lubricant performance.
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Caption: Mechanism of action for PETS as a lubricant additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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